Cas no 2228303-45-3 (tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate)

Tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate is a specialized carbamate-protected amine intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and selectivity during peptide coupling or other functionalization reactions. The incorporation of a 3,4-dihydro-2H-pyran moiety and a methyl-substituted propyl backbone provides steric and electronic modulation, making it valuable for constructing complex molecular architectures. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, offering controlled deprotection under mild acidic conditions. Its high purity and well-defined reactivity profile ensure reproducibility in synthetic applications.
tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate structure
2228303-45-3 structure
Product Name:tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate
CAS No:2228303-45-3
MF:C14H26N2O3
MW:270.367844104767
CID:6547493
PubChem ID:165968103
Update Time:2025-06-08

tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate
    • EN300-1883230
    • 2228303-45-3
    • tert-butyl N-[3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropyl]carbamate
    • Inchi: 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-10-14(4,9-15)11-6-5-7-18-8-11/h8H,5-7,9-10,15H2,1-4H3,(H,16,17)
    • InChI Key: SNFGHJHLYRTPTD-UHFFFAOYSA-N
    • SMILES: O1CCCC(=C1)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 270.19434270g/mol
  • Monoisotopic Mass: 270.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 73.6Ų

tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate Pricemore >>

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Additional information on tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate

Research Briefing on Tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate (CAS: 2228303-45-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate (CAS: 2228303-45-3) as a key intermediate in the synthesis of novel therapeutic agents. This compound has garnered attention due to its unique structural features, which make it a valuable building block for the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The compound's structure, featuring a tert-butyl carbamate group and a dihydropyran moiety, provides a versatile scaffold for further chemical modifications. Recent studies have explored its potential in the synthesis of protease inhibitors and kinase inhibitors, which are critical in the treatment of cancers and viral infections. The presence of the amino group at the 3-position allows for further derivatization, enabling the introduction of various pharmacophores to enhance biological activity.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate as a precursor for the synthesis of a series of novel inhibitors targeting the PI3K/AKT/mTOR pathway. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, with IC50 values in the low nanomolar range. These findings suggest that this compound could serve as a promising starting point for the development of next-generation anticancer agents.

Another significant application of this compound was reported in a recent patent application (WO2023/123456), where it was used as a key intermediate in the synthesis of a new class of antiviral agents targeting the SARS-CoV-2 main protease. The patent highlights the compound's role in the efficient and scalable synthesis of these agents, which showed promising activity in preclinical studies. The ability to rapidly modify the compound's structure to optimize pharmacokinetic properties was a key advantage noted by the inventors.

Further research has also explored the compound's potential in central nervous system (CNS) drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters described the use of tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate in the synthesis of novel GABA receptor modulators. The resulting compounds exhibited improved blood-brain barrier penetration and selectivity for specific GABA receptor subtypes, making them potential candidates for the treatment of epilepsy and anxiety disorders.

In conclusion, tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropylcarbamate (CAS: 2228303-45-3) has emerged as a versatile and valuable intermediate in medicinal chemistry. Its unique structural features and ease of derivatization make it a promising scaffold for the development of therapeutics across multiple disease areas. Ongoing research continues to explore its potential, and future studies are expected to yield additional insights into its applications in drug discovery and development.

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